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Compound of Interest

Compound Name: Furan-d4

Cat. No.: B140817 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Furan-d4, a deuterated

analog of furan. This document outlines its chemical properties, applications, and the biological

context of its parent compound, furan, to support its use in research and development.

Core Chemical and Physical Data
Furan-d4, a stable isotope-labeled version of furan, is a critical tool in analytical and metabolic

studies. Its properties are summarized below.

Property Value Reference

CAS Number 6142-90-1 [1][2][3][4]

Molecular Formula C₄D₄O [1][2]

Molecular Weight 72.10 g/mol [3][4]

Synonyms Tetradeuteriofuran [5]

Isotopic Purity ≥98 atom % D [5]

Physical State Colorless to light yellow liquid [6]

Boiling Point 32 °C at 758 mmHg [5]

Density 0.991 g/mL at 25 °C [5]
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Applications in Research
Furan-d4 is primarily utilized as an internal standard in analytical chemistry, particularly for the

quantification of furan in various matrices by gas chromatography-mass spectrometry (GC-

MS).[7][8] Its identical chemical behavior to furan, but distinct mass, allows for accurate and

precise measurements, correcting for variations in sample preparation and instrument

response.[8]

Experimental Protocols
Quantification of Furan in Food Samples using Furan-d4
Internal Standard
This protocol is adapted from established methods for the determination of furan in foodstuffs.

[7][8]

1. Materials and Reagents:

Furan-d4 (Internal Standard)

Furan (Analytical Standard)

Methanol (HPLC grade)

Water (Milli-Q or equivalent)

Headspace vials (20 mL) with PTFE-faced septa

Gas-tight syringe

2. Preparation of Standard Solutions:

Furan-d4 Stock Solution (e.g., 2.5 mg/mL): Accurately weigh a known amount of Furan-d4
and dissolve it in a precise volume of methanol in a volumetric flask.

Furan Stock Solution (e.g., 2.5 mg/mL): Prepare in the same manner as the Furan-d4 stock

solution.
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Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solutions with water in sealed headspace vials to create a calibration curve. The

concentration range should bracket the expected furan concentration in the samples.

3. Sample Preparation:

Liquid Samples (e.g., beverages): Accurately weigh a known amount of the liquid sample

(e.g., 5 g) directly into a headspace vial.

Solid/Semi-solid Samples (e.g., coffee, peanut butter): Accurately weigh a known amount of

the homogenized sample (e.g., 1 g) into a headspace vial. Add a specific volume of water

(e.g., 5 mL) to the vial.

Internal Standard Spiking: Add a precise volume of the Furan-d4 working solution to each

sample and standard vial.

Seal the vials immediately.

4. GC-MS Analysis:

Instrumentation: A gas chromatograph coupled to a mass spectrometer with a headspace

autosampler.

Column: A suitable PLOT column (e.g., 30 m x 0.25 mm x 1.4 µm).

Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).

Headspace Parameters:

Oven Temperature: 60-80 °C

Equilibration Time: 30 min

GC Oven Program:

Initial temperature: 40 °C, hold for 2 min

Ramp: 10 °C/min to 200 °C, hold for 5 min
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Mass Spectrometer Parameters:

Ionization Mode: Electron Ionization (EI) at 70 eV

Scan Mode: Selected Ion Monitoring (SIM)

Ions to Monitor: m/z 68 for furan and m/z 72 for Furan-d4.[7][8]

5. Quantification:

Construct a calibration curve by plotting the ratio of the peak area of furan (m/z 68) to the

peak area of Furan-d4 (m/z 72) against the concentration of the furan standards.

Determine the concentration of furan in the samples by using the response ratio from the

sample chromatogram and the calibration curve.

Synthesis of Furan-d4
A general method for the deuteration of furan involves a base-catalyzed hydrogen-deuterium

exchange with deuterium oxide (D₂O) at elevated temperatures.[9]

1. Materials:

Furan

Deuterium oxide (D₂O)

Base catalyst (e.g., potassium carbonate)

High-pressure reaction vessel

2. Procedure:

Place furan, a molar excess of deuterium oxide, and a catalytic amount of the base into a

high-pressure reaction vessel.

Seal the vessel and heat it to a temperature above 150 °C for several hours.

After cooling, the deuterated furan can be separated from the aqueous layer.
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The product should be purified, for example, by distillation.

The degree of deuteration can be determined by ¹H NMR and mass spectrometry.

Biological Context: Metabolism and Toxicity of
Furan
Understanding the biological fate of furan is crucial for interpreting data from studies using

Furan-d4. Furan is a known hepatotoxicant and carcinogen in rodents.[10][11] Its toxicity is

mediated by its metabolic activation.

Metabolic Activation Pathway
The primary pathway for furan metabolism involves its oxidation by cytochrome P450 enzymes,

predominantly CYP2E1, to a highly reactive α,β-unsaturated dialdehyde, cis-2-butene-1,4-dial

(BDA).[12][13][14] BDA is considered the ultimate toxic metabolite and can covalently bind to

cellular nucleophiles, including proteins and DNA, leading to cellular damage.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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